54-97-7

Tranylcypromine

In Stock

• CAS RN:
• 54-97-7

• Formula:
• C9H11N

• InChI:
• InChI=1S/C9H11N/c10-9-6-8(9)7-4-2-1-3-5-7/h1-5,8-9H,6,10H2

• InChIKey:
• AELCINSCMGFISI-UHFFFAOYSA-N

• Tranylcypromine is a nonhydrazine monoamine oxidase inhibitor (MAO inhibitor) used in therapy of severe depression. Tranylcypromine therapy is associated with rare instances of clinically apparent acute liver injury.
  A propylamine formed from the cyclization of the side chain of amphetamine. This monoamine oxidase inhibitor is effective in the treatment of major depression, dysthymic disorder, and atypical depression. It also is useful in panic and phobic disorders (From AMA Drug Evaluations Annual, 1994, p311). Tranylcypromine is a racemate comprising equal amounts of (1R,2S)- and (1S,2R)-2-phenylcyclopropan-1-amine with the chiral centers both located on the cylopropane ring. An irreversible monoamine oxidase inhibitor that is used as an antidepressant (INN tranylcypromine).
  2-phenylcyclopropan-1-amine is a member of the class of cyclopropanes carrying amino and phe...

Pyrido[2,3-e][1,2,4]triazine

Usually In Stock

• CAS RN:
• 254-97-7

• Formula:
• C6H4N4

• InChI:
• InChI=1S/C6H4N4/c1-2-5-6(7-3-1)8-4-9-10-5/h1-4H

• InChIKey:
• GHKGSHZMWWDYKI-UHFFFAOYSA-N

• Pyrido[2,3-e][1,2,4]triazine is a useful research compound. Its molecular formula is C6H4N4 and its molecular weight is 132.12 g/mol. The purity is usually 95%.

5-Bromo-2-(trifluoromethyl)benzoic acid

In Stock

• CAS RN:
• 654-97-7

• Formula:
• C8H4BrF3O2

• InChI:
• InChI=1S/C8H4BrF3O2/c9-4-1-2-6(8(10,11)12)5(3-4)7(13)14/h1-3H,(H,13,14)

• InChIKey:
• SWSCMXZZHFRZLX-UHFFFAOYSA-N

• 5-Bromo-2-(trifluoromethyl)benzoic acid is a useful research compound. Its molecular formula is C8H4BrF3O2 and its molecular weight is 269.01 g/mol. The purity is usually 95%.

2-Nitro-N-phenylbenzenesulfonamide

In Stock

• CAS RN:
• 5454-97-7

• Formula:
• C12H10N2O4S

• InChI:
• InChI=1S/C12H10N2O4S/c15-14(16)11-8-4-5-9-12(11)19(17,18)13-10-6-2-1-3-7-10/h1-9,13H

• InChIKey:
• MLPVALKIJBKOGG-UHFFFAOYSA-N

• 2-Nitro-N-phenylbenzenesulfonamide is a useful research compound. Its molecular formula is C12H10N2O4S and its molecular weight is 278.29 g/mol. The purity is usually 95%.

1,3-Dihydro-2H-pyrrolo[2,3-b]pyridin-2-one

In Stock

• CAS RN:
• 5654-97-7

• Formula:
• C7H6N2O

• InChI:
• InChI=1S/C7H6N2O/c10-6-4-5-2-1-3-8-7(5)9-6/h1-3H,4H2,(H,8,9,10)

• InChIKey:
• ZXSQEZNORDWBGZ-UHFFFAOYSA-N

• 1,3-Dihydro-2H-pyrrolo[2,3-b]pyridin-2-one, also known as 1,3-Dihydro-2H-pyrrolo[2,3-b]pyridin-2-one, is a useful research compound. Its molecular formula is C7H6N2O and its molecular weight is 134.14 g/mol. The purity is usually 95%.

3-Methoxy-cyclohexylamine hydrochloride

In Stock

• CAS RN:
• 89854-97-7

• Formula:
• C7H16ClNO

• InChI:
• InChI=1S/C7H15NO.ClH/c1-9-7-4-2-3-6(8)5-7;/h6-7H,2-5,8H2,1H3;1H

• InChIKey:
• VUHNATIEYBXEGU-UHFFFAOYSA-N

• 3-Methoxy-cyclohexylamine hydrochloride is a useful research compound. Its molecular formula is C7H16ClNO and its molecular weight is 165.66 g/mol. The purity is usually 95%.

N-Nicotinoyl dopamine

• CAS RN:
• 84454-97-7

• Formula:
• C14H14N2O3

• InChI:
• InChI=1S/C14H14N2O3/c17-12-4-3-10(8-13(12)18)5-7-16-14(19)11-2-1-6-15-9-11/h1-4,6,8-9,17-18H,5,7H2,(H,16,19)

• InChIKey:
• UNFZEXBBGOCRBZ-UHFFFAOYSA-N

• N-Nicotinoyl dopamine, also known as N-Nicotinoyl dopamine, is a useful research compound. Its molecular formula is C14H14N2O3 and its molecular weight is 258.27 g/mol. The purity is usually 95%.

Methyl (1-methyl-5-tetrazolyl)sulfonylacetate

• CAS RN:
• 39354-97-7

• Formula:
• C5H8N4O4S

• InChI:
• InChI=1S/C5H8N4O4S/c1-9-5(6-7-8-9)14(11,12)3-4(10)13-2/h3H2,1-2H3

• InChIKey:
• NNIHBUUZBHXOSY-UHFFFAOYSA-N

• Methyl (1-methyl-5-tetrazolyl)sulfonylacetate, also known as Methyl (1-methyl-5-tetrazolyl)sulfonylacetate, is a useful research compound. Its molecular formula is C5H8N4O4S and its molecular weight is 220.21 g/mol. The purity is usually 95%.

Ethanesulfonyl fluoride, 2-[1-[difluoro[(trifluoroethenyl)oxy]methyl]-1,2,2,2-tetrafluoroethoxy]-1,1,2,2-tetrafluoro-, polymer with tetrafluoroethene

In Stock

• CAS RN:
• 26654-97-7

• Formula:
• C9F18O4S

• InChI:
• InChI=1S/C7F14O4S.C2F4/c8-1(9)2(10)24-5(15,16)3(11,4(12,13)14)25-6(17,18)7(19,20)26(21,22)23;3-1(4)2(5)6

• InChIKey:
• DHYYUWYUPUOPFL-UHFFFAOYSA-N

• Ethanesulfonyl fluoride, 2-[1-[difluoro[(trifluoroethenyl)oxy]methyl]-1,2,2,2-tetrafluoroethoxy]-1,1,2,2-tetrafluoro-, polymer with tetrafluoroethene is a useful research compound. Its molecular formula is C9F18O4S and its molecular weight is 546.13 g/mol. The purity is usually 95%.

1'-Benzyl-[1,4'-bipiperidine]-4'-carbonitrile

In Stock

• CAS RN:
• 84254-97-7

• Formula:
• C18H25N3

• InChI:
• InChI=1S/C18H25N3/c19-16-18(21-11-5-2-6-12-21)9-13-20(14-10-18)15-17-7-3-1-4-8-17/h1,3-4,7-8H,2,5-6,9-15H2

• InChIKey:
• XXZATAXHOSMHKY-UHFFFAOYSA-N

• 1'-Benzyl-[1,4'-bipiperidine]-4'-carbonitrile, also known as 1'-Benzyl-[1,4'-bipiperidine]-4'-carbonitrile, is a useful research compound. Its molecular formula is C18H25N3 and its molecular weight is 283.4 g/mol. The purity is usually 95%.

3-(2-Phenylbutanamido)benzofuran-2-carboxamide

Usually In Stock

• CAS RN:
• 898354-97-7

• Formula:
• C19H18N2O3

• InChI:
• InChI=1S/C19H18N2O3/c1-2-13(12-8-4-3-5-9-12)19(23)21-16-14-10-6-7-11-15(14)24-17(16)18(20)22/h3-11,13H,2H2,1H3,(H2,20,22)(H,21,23)

• InChIKey:
• XBJCOCKYOOSSCJ-UHFFFAOYSA-N

• 3-(2-Phenylbutanamido)benzofuran-2-carboxamide is a useful research compound. Its molecular formula is C19H18N2O3 and its molecular weight is 322.364. The purity is usually 95%.

N-[2-Amino-1-(3,4-difluorophenyl)ethyl]-N,N-dimethylamine

In Stock

• CAS RN:
• 953754-97-7

• Formula:
• C10H14F2N2

• InChI:
• InChI=1S/C10H14F2N2/c1-14(2)10(6-13)7-3-4-8(11)9(12)5-7/h3-5,10H,6,13H2,1-2H3

• InChIKey:
• AULCFBIWGKOTRZ-UHFFFAOYSA-N

• N-[2-Amino-1-(3,4-difluorophenyl)ethyl]-N,N-dimethylamine is a useful research compound. Its molecular formula is C10H14F2N2 and its molecular weight is 200.23 g/mol. The purity is usually 95%.

1-Ethylpyridinium bis(trifluoromethylsulfonyl)imide; 99%

In Stock

• CAS RN:
• 712354-97-7

• Formula:
• C9H10F6N2O4S2

• InChI:
• InChI=1S/C7H10N.C2F6NO4S2/c1-2-8-6-4-3-5-7-8;3-1(4,5)14(10,11)9-15(12,13)2(6,7)8/h3-7H,2H2,1H3;/q+1;-1

• InChIKey:
• GNWJDYQCOZNHPC-UHFFFAOYSA-N

• 1-Ethylpyridinium bis(trifluoromethylsulfonyl)imide; 99% is a useful research compound. Its molecular formula is C9H10F6N2O4S2 and its molecular weight is 388.3 g/mol. The purity is usually 95%.

Tert-butyl 4-(2-o-tolylacetyl)piperazine-1-carboxylate

• CAS RN:
• 152954-97-7

• Formula:
• C18H26N2O3

• InChI:
• InChI=1S/C18H26N2O3/c1-14-7-5-6-8-15(14)13-16(21)19-9-11-20(12-10-19)17(22)23-18(2,3)4/h5-8H,9-13H2,1-4H3

• InChIKey:
• VROXMKIUNUZTAX-UHFFFAOYSA-N

• Tert-butyl 4-(2-o-tolylacetyl)piperazine-1-carboxylate is a useful research compound. Its molecular formula is C18H26N2O3 and its molecular weight is 318.4g/mol. The purity is usually 95%.

2'-Azetidinomethyl-4-bromo-3-fluorobenzophenone

In Stock

• CAS RN:
• 898754-97-7

• Formula:
• C17H15BrFNO

• InChI:
• InChI=1S/C17H15BrFNO/c18-15-7-6-12(10-16(15)19)17(21)14-5-2-1-4-13(14)11-20-8-3-9-20/h1-2,4-7,10H,3,8-9,11H2

• InChIKey:
• OGAVKDGYZRFLAX-UHFFFAOYSA-N

• 2'-Azetidinomethyl-4-bromo-3-fluorobenzophenone is a useful research compound. Its molecular formula is C17H15BrFNO and its molecular weight is 348.2 g/mol. The purity is usually 95%.

N-(4-fluorophenyl)-2-[5-(5-methylfuran-2-yl)-4-oxo-3-phenylthieno[2,3-d]pyrimidin-2-yl]sulfanylacetamide

Usually In Stock

• CAS RN:
• 380454-97-7

• Formula:
• C25H18FN3O3S2

• InChI:
• InChI=1S/C25H18FN3O3S2/c1-15-7-12-20(32-15)19-13-33-23-22(19)24(31)29(18-5-3-2-4-6-18)25(28-23)34-14-21(30)27-17-10-8-16(26)9-11-17/h2-13H,14H2,1H3,(H,27,30)

• InChIKey:
• CFEAAOAOZJHVTE-UHFFFAOYSA-N

• N-(4-fluorophenyl)-2-[5-(5-methylfuran-2-yl)-4-oxo-3-phenylthieno[2,3-d]pyrimidin-2-yl]sulfanylacetamide is a useful research compound. Its molecular formula is C25H18FN3O3S2 and its molecular weight is 491.6g/mol. The purity is usually 95%.

1-Propylpyridinium hexafluorophosphate; 99%

In Stock

• CAS RN:
• 1242154-97-7

• Formula:
• C8H12F6NP

• InChI:
• InChI=1S/C8H12N.F6P/c1-2-6-9-7-4-3-5-8-9;1-7(2,3,4,5)6/h3-5,7-8H,2,6H2,1H3;/q+1;-1

• InChIKey:
• OUGGDHLENSLZGS-UHFFFAOYSA-N

• 1-Propylpyridinium hexafluorophosphate; 99% is a useful research compound. Its molecular formula is C8H12F6NP and its molecular weight is 267.15 g/mol. The purity is usually 95%.

4-{[1-(3-chloro-4-methoxybenzenesulfonyl)azetidin-3-yl]oxy}pyridine-2-carboxamide

In Stock

• CAS RN:
• 2549054-97-7

• Formula:
• C16H16ClN3O5S

• InChI:
• InChI=1S/C16H16ClN3O5S/c1-24-15-3-2-12(7-13(15)17)26(22,23)20-8-11(9-20)25-10-4-5-19-14(6-10)16(18)21/h2-7,11H,8-9H2,1H3,(H2,18,21)

• InChIKey:
• HWXHUFUXHQQCMG-UHFFFAOYSA-N

• 4-{[1-(3-chloro-4-methoxybenzenesulfonyl)azetidin-3-yl]oxy}pyridine-2-carboxamide is a useful research compound. Its molecular formula is C16H16ClN3O5S and its molecular weight is 397.8 g/mol. The purity is usually 95%.

tert-butyl N-[(1s,4s)-4-(fluorosulfonyl)cyclohexyl]carbamate, cis

In Stock

• CAS RN:
• 2353354-97-7

• Formula:
• C11H20FNO4S

• InChI:
• InChI=1S/C11H20FNO4S/c1-11(2,3)17-10(14)13-8-4-6-9(7-5-8)18(12,15)16/h8-9H,4-7H2,1-3H3,(H,13,14)

• InChIKey:
• KGHPUVUYPMFSSC-UHFFFAOYSA-N

• Tert-butyl N-[(1s,4s)-4-(fluorosulfonyl)cyclohexyl]carbamate, cis is a useful research compound. Its molecular formula is C11H20FNO4S and its molecular weight is 281.35 g/mol. The purity is usually 95%.